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Compound of Interest

Compound Name: Strontium silicide

Cat. No.: B075942 Get Quote

An objective analysis of the thermoelectric performance of strontium silicide (SrSi₂) and

magnesium silicide (Mg₂Si), supported by experimental data, for researchers and scientists in

materials science and drug development.

This guide provides a comprehensive comparison of the thermoelectric properties of two

promising silicide-based materials: strontium silicide (SrSi₂) and magnesium silicide (Mg₂Si).

Both materials are composed of earth-abundant and non-toxic elements, making them

attractive alternatives to traditional thermoelectric materials like bismuth telluride. This analysis

is based on a review of experimental data from various research publications.

Performance Overview
Magnesium silicide (Mg₂Si) has been extensively studied and generally exhibits a higher

thermoelectric figure of merit (ZT) at mid-to-high temperatures (600-900 K) compared to

strontium silicide, which shows promise for low-temperature applications.[1][2] Doping with

elements like bismuth or antimony has been shown to significantly enhance the ZT of Mg₂Si,

with values reported to reach as high as 1.4.[3] In contrast, undoped SrSi₂ typically has a more

moderate ZT, with values around 0.15-0.21 at room temperature, though substitutions with

elements like samarium or barium can improve its performance.[1][4][5]

Quantitative Data Comparison
The following tables summarize the key thermoelectric properties of SrSi₂ and Mg₂Si based on

reported experimental data. It is important to note that these values can vary significantly
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depending on the synthesis method, doping concentration, and measurement temperature.

Material
System

Seebeck
Coefficient (S)
[μV/K]

Electrical
Resistivity (ρ)
[Ω·m]

Power Factor
(S²/ρ)
[μW/m·K²]

Reference

Strontium Silicide

(SrSi₂) Based

Undoped SrSi₂

(331 K)
Positive (p-type) ~10⁻⁵ 1190 [6]

Sr₀.₈₁Ba₀.₁₉Si₂

(357 K)
Positive (p-type) - - [1]

Sr₀.₉₅Sm₀.₀₅Si₂

(300 K)
- - ~2400 [4][5]

Magnesium

Silicide (Mg₂Si)

Based

Undoped Mg₂Si

(400 °C)
-200 (n-type)

Decreases with

temperature
- [3][7]

3% Bi-doped

Mg₂Si
-200 (n-type) - - [3][7]

2 at% Al-doped

Mg₂Si (600 °C)
- - - [8]

50wt% AZ61-

added Mg₂Si

(863 K)

- Decreased - [2]
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Material
System

Thermal
Conductivity
(κ) [W/m·K]

Figure of Merit
(ZT)

Temperature
[K]

Reference

Strontium Silicide

(SrSi₂) Based

Undoped SrSi₂

(417 K)
- 0.09 417 [6]

Sr₀.₈₁Ba₀.₁₉Si₂

(357 K)

Decreased with

Ba
0.21 357 [1]

SrSi₂ thin film

(Room Temp)
Reduced > 0.4 Room Temp [9]

Sr₀.₉₅Sm₀.₀₅Si₂

(300 K)

Reduced with

Sm
~0.23 300 [4][5]

Magnesium

Silicide (Mg₂Si)

Based

Undoped Mg₂Si
7.8 (323 K) - 4.0

(623 K)
0.258 660 [3][7]

3% Bi-doped

Mg₂Si
- 0.45 - [3][7]

2 at% Al-doped

Mg₂Si (600 °C)
- 0.42 873 [8]

50wt%AZ61-

added Mg₂Si

(863 K)

- 1.22 863 [2]

Bi-doped

Mg₂Si/Si

nanocomposite

(775 K)

Reduced ~0.7 775 [10]
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Experimental Protocols
The synthesis and characterization of these thermoelectric materials involve several key steps:

Synthesis Methods
Strontium Silicide (SrSi₂):

Spark Plasma Sintering (SPS): A common method for synthesizing bulk SrSi₂ and its

doped variants involves crushing ingots of the material into a fine powder, followed by

consolidation using SPS.[6] For example, Ba-substituted SrSi₂ was synthesized by SPS at

1023 K and 250 MPa.[1]

RF Magnetron Sputtering: This technique is used to deposit thin films of SrSi₂ onto

substrates like Al₂O₃. The deposition temperature can be varied to control the phase

composition of the film.[9]

Magnesium Silicide (Mg₂Si):

Solid-State Reaction: This method involves mixing stoichiometric amounts of magnesium

and silicon powders, often with a dopant, and reacting them in a sealed tube under an

inert atmosphere.[11]

Spark Plasma Sintering (SPS): Similar to SrSi₂, Mg₂Si powders, either commercially

sourced or synthesized via other routes, are compacted using SPS at temperatures

ranging from 400 to 627 °C under pressures around 80 MPa.[3][7]

Mechanical Alloying followed by Hot Pressing: This involves ball milling the constituent

elements to form an alloyed powder, which is then densified by hot pressing.[2]

Liquid-Solid Phase Reaction: This method has been used to synthesize Mg₂Si-based

compounds from a mixture of silicon powder, magnesium alloy chips (like AZ61), and pure

magnesium powder.[2]

Characterization Techniques
Structural and Compositional Analysis:
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X-ray Diffraction (XRD): Used to identify the crystal structure and phase purity of the

synthesized materials.[2][10]

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):

Employed to observe the microstructure and determine the elemental composition of the

samples.[6][11]

Thermoelectric Property Measurements:

Seebeck Coefficient and Electrical Resistivity: Typically measured simultaneously using a

four-probe method in a controlled atmosphere (e.g., helium) over a range of temperatures.

[6][9]

Thermal Conductivity: Often determined by measuring the thermal diffusivity using a laser

flash apparatus, along with the specific heat and density of the material.[12] The total

thermal conductivity is the sum of the electronic and lattice contributions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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